Cas no 1209736-39-9 ((5-phenyl-1,2-oxazol-3-yl)methyl 2-oxo-1,2-dihydropyridine-3-carboxylate)

• Product Name: (5-phenyl-1,2-oxazol-3-yl)methyl 2-oxo-1,2-dihydropyridine-3-carboxylate
• CAS No: 1209736-39-9
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• CID: 6075014
• PubChem ID: 45513115
• Update Time: 2025-06-27

(5-phenyl-1,2-oxazol-3-yl)methyl 2-oxo-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (5-phenyl-1,2-oxazol-3-yl)methyl 2-oxo-1,2-dihydropyridine-3-carboxylate
• (5-phenyl-1,2-oxazol-3-yl)methyl 2-oxo-1H-pyridine-3-carboxylate
• (5-phenylisoxazol-3-yl)methyl 2-oxo-1,2-dihydropyridine-3-carboxylate
• AKOS024653153
• F2496-2347
• 1209736-39-9

• Inchi： 1S/C16H12N2O4/c19-15-13(7-4-8-17-15)16(20)21-10-12-9-14(22-18-12)11-5-2-1-3-6-11/h1-9H,10H2,(H,17,19)
• InChI Key： UMDJSBSSCQWHOT-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C(OCC1C=C(C2=CC=CC=C2)ON=1)=O

Computed Properties

• Exact Mass: 296.07970687g/mol
• Monoisotopic Mass: 296.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.4Ų

Additional information on (5-phenyl-1,2-oxazol-3-yl)methyl 2-oxo-1,2-dihydropyridine-3-carboxylate

Introduction to (5-phenyl-1,2-oxazol-3-yl)methyl 2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No: 1209736-39-9)

(5-phenyl-1,2-oxazol-3-yl)methyl 2-oxo-1,2-dihydropyridine-3-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1209736-39-9, represents a unique structural motif that combines the functionalities of an oxazole ring and a dihydropyridine scaffold. The presence of these distinct structural elements imparts a rich chemical diversity, making it a promising candidate for further exploration in drug discovery and development.

The oxazole moiety is a five-membered heterocyclic ring containing one oxygen and one nitrogen atom. Its aromatic nature and ability to engage in hydrogen bonding make it a versatile component in medicinal chemistry. In particular, the 5-phenyl substitution on the oxazole ring introduces additional electronic and steric effects that can modulate the compound's biological activity. This modification has been strategically employed to enhance binding affinity and selectivity towards target enzymes or receptors.

The dihydropyridine (DHP) scaffold is another critical component of this compound. DHPs are well-known for their role as calcium channel blockers, with examples like nifedipine and amlodipine being widely used in clinical settings. The 2-oxo group within the DHP moiety further enhances the compound's potential bioactivity by introducing electrophilic centers that can participate in various chemical reactions, including nucleophilic additions and condensations.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (5-phenyl-1,2-oxazol-3-yl)methyl 2-oxo-1,2-dihydropyridine-3-carboxylate and biological targets. These studies have highlighted the compound's potential as an inhibitor of certain kinases and enzymes implicated in cancer progression. The combination of the oxazole and DHP moieties appears to create a multifaceted binding site that can interact with multiple residues on the target protein, leading to potent inhibitory effects.

In vitro studies have demonstrated that this compound exhibits notable activity against several kinases, including those belonging to the tyrosine kinase family. The phenyl group on the oxazole ring seems to play a crucial role in anchoring the molecule into the active site of these enzymes, while the DHP scaffold contributes to further stabilization through hydrogen bonding interactions. Such findings are particularly intriguing given the growing interest in kinase inhibitors as therapeutic agents for various diseases.

The synthesis of (5-phenyl-1,2-oxazol-3-yl)methyl 2-oxo-1,2-dihydropyridine-3-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted oxazole derivatives and DHP precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further biological evaluation.

Evaluation of the compound's pharmacokinetic properties is essential for assessing its potential as a drug candidate. Preliminary studies have indicated favorable solubility and stability profiles, which are critical factors for formulation development. Additionally, preliminary toxicity studies have shown no significant adverse effects at tested doses, suggesting a relatively safe profile for further development.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like (5-phenyl-1,2-oxazol-3-yl)methyl 2-oxo-1,2-dihydropyridine-3-carboxylate. These algorithms can predict biological activity based on structural features alone, allowing researchers to prioritize compounds for experimental validation. Such computational approaches have been instrumental in identifying novel scaffolds with enhanced bioactivity and selectivity.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of biological pathways continues to expand, compounds like (5-phenyl-1,2-oxazol-3-yl)methyl 2-oxo-1,2-dihydropyridine-3-carboxylate may find utility in treating a wide range of diseases beyond their initial discovery.